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Compound of Interest

Compound Name: 2-Methyloxazolo[5,4-b]pyridine

Cat. No.: B1317234

An In-depth Technical Guide on 2-
Methyloxazolo[5,4-b]pyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data on 2-
Methyloxazolo[5,4-b]pyridine, with a focus on its physicochemical properties and potential
biological significance. While specific experimental data for this compound is limited in publicly
accessible literature, this document compiles general protocols and relevant information on
analogous structures to guide researchers in their work.

Physicochemical Properties

Quantitative data regarding the melting and boiling points of 2-Methyloxazolo[5,4-b]pyridine
are not readily available in published literature. However, supplier information indicates that the
compound is a "white powder" at ambient temperature, which suggests a melting point above
room temperature.[1]

Data Summary

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1317234?utm_src=pdf-interest
https://www.benchchem.com/product/b1317234?utm_src=pdf-body
https://www.benchchem.com/product/b1317234?utm_src=pdf-body
https://www.benchchem.com/product/b1317234?utm_src=pdf-body
https://cymitquimica.com/products/54-OR470464/91813-42-2/2-methyloxazolo54-bpyridine/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source

) ) Not available. Expected to be )
Melting Point ] Inferred from physical state
a solid at room temperature.

Boiling Point Not available.

Molecular Weight 134.14 g/mol [11[2]
Molecular Formula C7HeN20 [1112]
Physical Form White powder [1]

Experimental Protocols

In the absence of specific experimental data for 2-Methyloxazolo[5,4-b]pyridine, the following
are detailed, standard methodologies for the determination of melting and boiling points of
organic compounds.

Melting Point Determination (Capillary Method)

This method is suitable for crystalline solids and is a common technique to determine the
melting point range of a substance, which is also an indicator of purity.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

Capillary tubes (sealed at one end)

Thermometer

Heating medium (e.g., silicone oil)

Mortar and pestle
Procedure:

e Sample Preparation: A small amount of the dry, crystalline 2-Methyloxazolo[5,4-b]pyridine
is finely powdered using a mortar and pestle.
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o Capillary Loading: The open end of a capillary tube is tapped into the powdered sample to
pack a small amount (2-3 mm in height) of the compound into the sealed end. The tube is
then inverted and tapped gently to ensure the sample is tightly packed at the bottom.

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then placed in the melting point apparatus.

e Heating: The heating medium is heated slowly, at a rate of approximately 1-2°C per minute,
as the temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range.

Boiling Point Determination (Micro Method)

For small quantities of a liquid, the boiling point can be determined using a micro-method. As 2-
Methyloxazolo[5,4-b]pyridine is a solid, this would be applicable if it were melted or dissolved
in a high-boiling solvent for other experimental purposes.

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath)

Procedure:

o Sample Preparation: A small amount of the liquid is placed in the small test tube.

o Capillary Insertion: A capillary tube, sealed at one end, is placed in the test tube with the
open end submerged in the liquid.
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e Heating: The test tube is heated in a heating bath. As the temperature rises, a stream of
bubbles will emerge from the open end of the capillary tube.

o Observation: The heating is discontinued, and the liquid is allowed to cool. The temperature
at which the bubbling ceases and the liquid just begins to enter the capillary tube is recorded
as the boiling point.

Potential Biological Activity and Signhaling Pathways

While no specific signaling pathways have been elucidated for 2-Methyloxazolo[5,4-
b]pyridine, the broader class of oxazolo[5,4-b]pyridines and the structurally similar
thiazolo[5,4-b]pyridines have been investigated as potent inhibitors of various kinases.[3]
These compounds often act as ATP-competitive inhibitors in the kinase domain of enzymes
that are crucial for cell signaling.

Notably, derivatives of these heterocyclic systems have shown inhibitory activity against
Phosphoinositide 3-Kinase (PI3K) and Vascular Endothelial Growth Factor Receptor-2
(VEGFR-2).[4][5] The PI3K pathway is a critical signaling cascade involved in cell growth,
proliferation, differentiation, and survival. The VEGFR-2 pathway is a key regulator of
angiogenesis, the formation of new blood vessels, which is a hallmark of cancer.

The following diagram illustrates a simplified, hypothetical workflow for screening a compound
like 2-Methyloxazolo[5,4-b]pyridine for its potential as a kinase inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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